Cas no 898762-10-2 (2-(4-Bromophenyl)ethyl cyclopentyl ketone)

• Product Name: 2-(4-Bromophenyl)ethyl cyclopentyl ketone
• CAS No: 898762-10-2
• MF: C₁₄H₁₇BrO
• MW: 281.188183546066
• MDL: MFCD03843399
• CID: 4719095
• Update Time: 2025-07-21

2-(4-Bromophenyl)ethyl cyclopentyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)ethyl cyclopentyl ketone
• 3-(4-bromophenyl)-1-cyclopentylpropan-1-one
• 2-(4-Bromophenyl)ethyl cyclopentyl ketone

• MDL： MFCD03843399
• Inchi： 1S/C14H17BrO/c15-13-8-5-11(6-9-13)7-10-14(16)12-3-1-2-4-12/h5-6,8-9,12H,1-4,7,10H2
• InChI Key： UZNTVPPJQZHPNO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-Bromophenyl)ethyl cyclopentyl ketone

Professional Introduction to 2-(4-Bromophenyl)ethyl cyclopentyl ketone (CAS No. 898762-10-2)

2-(4-Bromophenyl)ethyl cyclopentyl ketone, identified by the Chemical Abstracts Service Number (CAS No.) 898762-10-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and advanced chemical intermediates.

The structural composition of 2-(4-Bromophenyl)ethyl cyclopentyl ketone encompasses a brominated phenyl ring linked to an ethyl chain, which further connects to a cyclopentyl ketone moiety. This unique arrangement imparts distinct electronic and steric properties, making it a versatile building block for synthetic chemists. The presence of the bromine substituent on the phenyl ring enhances its reactivity, facilitating various cross-coupling reactions that are pivotal in modern drug discovery processes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating cycloalkyl and aryl groups. The cyclopentyl ketone moiety in 2-(4-Bromophenyl)ethyl cyclopentyl ketone contributes to its potential as a scaffold for developing bioactive molecules. Studies have demonstrated that such structures can exhibit favorable pharmacokinetic profiles, including improved solubility and metabolic stability, which are crucial factors in drug design.

One of the most compelling aspects of 2-(4-Bromophenyl)ethyl cyclopentyl ketone is its utility in constructing complex molecular architectures through palladium-catalyzed cross-coupling reactions. For instance, Suzuki-Miyaura and Heck couplings have been employed to introduce diverse aryl and vinyl moieties, expanding the chemical diversity of derivatives. These reactions leverage the bromine atom as a handle for selective functionalization, enabling the synthesis of intricate pharmacophores with high precision.

The compound's relevance extends beyond academic research; it has found practical applications in industrial settings where efficient synthetic routes are paramount. The cyclopentyl group, known for its rigid conformational constraints, can influence the binding affinity and selectivity of drug candidates. This has led to investigations into its role in modulating receptor interactions, particularly in the development of kinase inhibitors and other targeted therapies.

Advances in computational chemistry have further enhanced our understanding of 2-(4-Bromophenyl)ethyl cyclopentyl ketone's properties. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for structure-activity relationship (SAR) studies. These computational approaches complement experimental efforts, allowing researchers to predict and optimize lead compounds with greater efficiency.

In addition to its pharmaceutical applications, 2-(4-Bromophenyl)ethyl cyclopentyl ketone has shown promise in materials science. Its ability to undergo polymerization or serve as a monomer for advanced materials underscores its versatility beyond traditional medicinal chemistry contexts. Researchers are exploring its potential use in creating novel polymers with tailored properties, such as enhanced mechanical strength or biodegradability.

The synthesis of 2-(4-Bromophenyl)ethyl cyclopentyl ketone itself presents an intriguing challenge due to the need for precise control over reaction conditions. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and maximizing yields through catalytic processes. Such approaches align with global efforts to promote sustainable chemical manufacturing practices.

Evaluation of derivatives derived from 2-(4-Bromophenyl)ethyl cyclopentyl ketone has revealed novel biological activities that warrant further exploration. For example, certain analogs have demonstrated anti-inflammatory and antioxidant properties in preclinical studies. These findings highlight the compound's potential as a starting point for developing therapeutics targeting chronic inflammatory diseases and oxidative stress-related disorders.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the identification of promising candidates derived from frameworks like that of 2-(4-Bromophenyl)ethyl cyclopentyl ketone. Machine learning algorithms can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. This synergy between computational tools and experimental chemistry is revolutionizing how new drugs are conceived and developed.

In conclusion, 2-(4-Bromophenyl)ethyl cyclopentyl ketone (CAS No. 898762-10-2) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features, coupled with its reactivity and versatility, make it indispensable for both academic investigations and industrial applications. As our understanding of molecular interactions deepens and new technologies emerge, this compound is poised to play an increasingly pivotal role in shaping the future of medicine.